Cas no 1326830-96-9 (4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1326830-96-9
• MF: C₂₅H₁₈BrN₃O₂
• MW: 472.33332490921
• CID: 5398810
• Update Time: 2025-06-29

4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-Bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1(2H)-isoquinolinone
• 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C25H18BrN3O2/c1-2-16-11-13-17(14-12-16)29-15-21(18-7-3-4-8-19(18)25(29)30)24-27-23(28-31-24)20-9-5-6-10-22(20)26/h3-15H,2H2,1H3
• InChI Key： DMXHVXMEOSGHTL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC=C3Br)N=2)=CN1C1=CC=C(CC)C=C1

Experimental Properties

• Density: 1.444±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 644.5±65.0 °C(Predicted)
• pka: -2.39±0.50(Predicted)

Additional information on 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one

4-[3-(2-Bromophenyl)-1,2,4-Oxadiazol-5-yl]-2-(4-Ethylphenyl)-1,2-Dihydroisoquinolin-1-one: A Comprehensive Overview

The compound with CAS No. 1326830-96-9, known as 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which combines elements of isoquinoline derivatives and oxadiazole moieties. The oxadiazole ring system is particularly interesting due to its potential for various chemical reactivities and applications in drug design.

Recent studies have highlighted the importance of isoquinoline derivatives in the development of bioactive compounds. The presence of the oxadiazole group in this molecule further enhances its potential as a scaffold for novel therapeutic agents. Researchers have explored the antimicrobial properties of similar compounds, suggesting that this compound may exhibit similar or even superior activity against a range of pathogens. Additionally, the bromophenyl substituent introduces electronic and steric effects that could modulate the compound's interactions with biological targets.

The synthesis of 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one involves a multi-step process that showcases advanced organic chemistry techniques. The construction of the isoquinoline core is typically achieved through cyclization reactions, while the oxadiazole moiety is introduced via condensation reactions involving carbonyl compounds and nitrogen sources. The bromophenyl group is introduced through nucleophilic aromatic substitution or coupling reactions, depending on the specific synthetic pathway employed.

One of the most promising applications of this compound lies in its potential as a template for drug discovery. The isoquinoline core is well-known for its ability to interact with various biological targets, including enzymes and receptors. The incorporation of the oxadiazole group adds an additional layer of functionality, potentially enabling the molecule to act as a dual-target inhibitor or a modulator of specific signaling pathways. Recent computational studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, making it a strong candidate for further preclinical evaluation.

In terms of structural analysis, the molecule's conformational flexibility plays a crucial role in its biological activity. The dihydroisoquinolinone moiety provides a rigid framework that can facilitate interactions with target proteins, while the oxadiazole group introduces hydrogen bonding capabilities that enhance molecular recognition. Furthermore, the presence of both electron-withdrawing (bromine) and electron-donating (ethyl) groups creates a balance in electronic properties that could optimize the molecule's reactivity and selectivity.

Recent advancements in analytical techniques have allowed for a deeper understanding of this compound's physical and chemical properties. For instance, high-resolution mass spectrometry has provided precise molecular weight confirmation, while nuclear magnetic resonance (NMR) spectroscopy has elucidated its stereochemical arrangement. These insights are critical for ensuring the compound's purity and stability during synthesis and storage.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new potentials for this compound. Its unique structure makes it an ideal candidate for exploring novel therapeutic strategies in areas such as oncology and neurodegenerative diseases. Moreover, ongoing research into its photochemical properties may pave the way for applications in optoelectronics and sensor technologies.

In conclusion, 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one represents a cutting-edge example of modern organic synthesis and drug discovery. With its intricate structure and versatile functional groups, this compound holds immense promise for advancing both medicinal chemistry and materials science.